Cas no 1045-96-1 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-3-phenyl-5-propyl-)
1045-96-1 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-3-phenyl-5-propyl-
CAS No:1045-96-1
MF:C19H24N2O3
MW:328.405465126038
CID:153722
PubChem ID:13973
Update Time:2025-04-19
2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-3-phenyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-3-phenyl-5-propyl-
- 1-cyclohexyl-3-phenyl-5-propyl-1,3-diazinane-2,4,6-trione
- 1-Cyclohexyl-3-phenyl-5-propylbarbituric acid
- 1-Cyclohexyl-3-phenyl-5-propyl-2,4,6(1H,3H,5H)-pyrimidinetrione
- 1-Cyclohexyl-3-phenyl-5-propylbarbitursaeure
- 1-cyclohexyl-3-phenyl-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione
- 1-cyclohexyl-3-phenyl-5-propyl-pyrimidine-2,4,6-trione
- AC1L22VH
- BARBITURIC ACID, 1-CYCLOHEXYL-3-PHENYL-5-PROPYL-
- BRN 0897590
- CTK8G4911
- LS-24080
- 1045-96-1
- DTXSID10909010
-
- Inchi: 1S/C19H24N2O3/c1-2-9-16-17(22)20(14-10-5-3-6-11-14)19(24)21(18(16)23)15-12-7-4-8-13-15/h3,5-6,10-11,15-16H,2,4,7-9,12-13H2,1H3
- InChI Key: BUTYVUKCJWGMOG-UHFFFAOYSA-N
- SMILES: O=C1C(C(N(C2C=CC=CC=2)C(N1C1CCCCC1)=O)=O)CCC
Computed Properties
- Exact Mass: 328.17882
- Monoisotopic Mass: 328.178693
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.7
- XLogP3: 4
Experimental Properties
- Density: 1.188
- Boiling Point: 447.3°C at 760 mmHg
- Flash Point: 183.7°C
- Refractive Index: 1.565
- PSA: 57.69
- LogP: 3.73370
2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-3-phenyl-5-propyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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